Cas no 1888836-34-7 (4-(aminomethyl)-4-4-(trifluoromethyl)phenylcyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-4-(trifluoromethyl)phenylcyclohexan-1-ol
• CAS No: 1888836-34-7
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 5961351
• PubChem ID: 115050772
• Update Time: 2025-10-18

4-(aminomethyl)-4-4-(trifluoromethyl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-4-(trifluoromethyl)phenylcyclohexan-1-ol
• 1888836-34-7
• EN300-1947584
• 4-(aminomethyl)-4-[4-(trifluoromethyl)phenyl]cyclohexan-1-ol

• Inchi： 1S/C14H18F3NO/c15-14(16,17)11-3-1-10(2-4-11)13(9-18)7-5-12(19)6-8-13/h1-4,12,19H,5-9,18H2
• InChI Key： GFLHBDFQARYOOY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CN)CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-4-(trifluoromethyl)phenylcyclohexan-1-ol

Comprehensive Overview of 4-(aminomethyl)-4-(trifluoromethyl)phenylcyclohexan-1-ol (CAS No. 1888836-34-7)

The compound 4-(aminomethyl)-4-(trifluoromethyl)phenylcyclohexan-1-ol (CAS No. 1888836-34-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and aminomethyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of the cyclohexanol backbone further enhances its versatility in medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 4-(aminomethyl)-4-(trifluoromethyl)phenylcyclohexan-1-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where researchers seek compounds with optimized pharmacokinetic profiles. The trifluoromethyl group, in particular, is a hotspot in modern drug design, as it often improves binding affinity to biological targets. This compound’s potential applications extend to cancer research, where fluorinated analogs are being investigated for their ability to modulate key signaling pathways.

From a synthetic chemistry perspective, CAS No. 1888836-34-7 presents intriguing challenges and opportunities. The aminomethyl functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening (HTS). This is particularly relevant in the era of artificial intelligence (AI)-driven drug discovery, where large datasets of chemical structures are analyzed to identify promising candidates. The compound’s cyclohexanol ring also offers stereochemical diversity, which is critical for optimizing chiral drug formulations.

Environmental and regulatory considerations are also shaping the discourse around 4-(aminomethyl)-4-(trifluoromethyl)phenylcyclohexan-1-ol. With increasing emphasis on green chemistry, researchers are exploring sustainable methods for its synthesis, such as catalytic hydrogenation and flow chemistry. These approaches minimize waste and energy consumption, addressing the pharmaceutical industry’s push toward carbon-neutral manufacturing. Additionally, the compound’s potential biodegradability and low ecotoxicity make it a candidate for environmentally benign agrochemicals.

The commercial landscape for CAS No. 1888836-34-7 is evolving rapidly. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the rising demand from biotech startups and academic labs. Its applications in proteomics and chemical biology are also being explored, particularly in the development of molecular probes and imaging agents. As the scientific community continues to uncover its potential, 4-(aminomethyl)-4-(trifluoromethyl)phenylcyclohexan-1-ol is poised to play a pivotal role in next-generation therapeutics and materials science.